Cas no 2228589-49-7 (tert-Butyl N-(5-ethynylpyrimidin-2-yl)carbamate)

Technical Introduction: tert-Butyl N-(5-ethynylpyrimidin-2-yl)carbamate is a specialized pyrimidine derivative featuring both a carbamate-protected amine and an ethynyl functional group. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The tert-butyl carbamate (Boc) group provides stability and selective deprotection under mild acidic conditions, while the ethynyl moiety enables further derivatization via click chemistry or cross-coupling reactions. Its pyrimidine core is relevant for constructing biologically active compounds, including kinase inhibitors or nucleoside analogs. The compound’s well-defined reactivity and compatibility with diverse synthetic methodologies enhance its utility in targeted molecular design.

tert-Butyl N-(5-ethynylpyrimidin-2-yl)carbamate structure

2228589-49-7 structure

Product Name:tert-Butyl N-(5-ethynylpyrimidin-2-yl)carbamate

CAS No:2228589-49-7

MF:C₁₁H₁₃N₃O₂

MW:219.239822149277

CID:4729543

PubChem ID:155928679

Update Time:2025-05-28

tert-Butyl N-(5-ethynylpyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl N-(5-ethynylpyrimidin-2-yl)carbamate
- tert-Butyl (5-ethynylpyrimidin-2-yl)carbamate
- 2228589-49-7
- EN300-1882800
- DB-374176
- SCHEMBL24103830
- 1,1-Dimethylethyl N-(5-ethynyl-2-pyrimidinyl)carbamate
- Inchi： 1S/C11H13N3O2/c1-5-8-6-12-9(13-7-8)14-10(15)16-11(2,3)4/h1,6-7H,2-4H3,(H,12,13,14,15)
- InChI Key： XLYZFWYIEAIEMQ-UHFFFAOYSA-N
- SMILES： O(C(NC1N=CC(C#C)=CN=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 219.100776666g/mol
Monoisotopic Mass: 219.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 64.1Å²

tert-Butyl N-(5-ethynylpyrimidin-2-yl)carbamate Pricemore >>

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